3-(1-Butenyl)-2,2-dimethylcyclo-propanoic acid methyl ether
Overview
Description
3-(1-Butenyl)-2,2-dimethylcyclo-propanoic acid methyl ether is an organic compound with a unique structure that combines a cyclopropane ring with a butenyl side chain and a methyl ether group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1-Butenyl)-2,2-dimethylcyclo-propanoic acid methyl ether typically involves multiple steps. One common method starts with the preparation of the cyclopropane ring, followed by the introduction of the butenyl side chain and the methyl ether group. Specific reaction conditions, such as temperature, pressure, and catalysts, are crucial for optimizing the yield and purity of the final product.
Industrial Production Methods
Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as distillation and chromatography, is essential to obtain the desired product with minimal impurities.
Chemical Reactions Analysis
Types of Reactions
3-(1-Butenyl)-2,2-dimethylcyclo-propanoic acid methyl ether can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols or alkanes.
Substitution: Nucle
Properties
Molecular Formula |
C11H18O2 |
|---|---|
Molecular Weight |
182.26 g/mol |
IUPAC Name |
methyl 3-[(E)-but-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate |
InChI |
InChI=1S/C11H18O2/c1-5-6-7-8-9(10(12)13-4)11(8,2)3/h6-9H,5H2,1-4H3/b7-6+ |
InChI Key |
BCWAUVRPZWCDFQ-VOTSOKGWSA-N |
Isomeric SMILES |
CC/C=C/C1C(C1(C)C)C(=O)OC |
Canonical SMILES |
CCC=CC1C(C1(C)C)C(=O)OC |
Origin of Product |
United States |
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